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Get Quote

In the landscape of targeted therapies for immune-mediated diseases, the pursuit of kinase

selectivity is paramount. This guide provides an in-depth, independent verification of the

selectivity profile of BMS-986165 (Deucravacitinib), a first-in-class, oral, allosteric inhibitor of

Tyrosine Kinase 2 (TYK2). We will objectively compare its performance against other relevant

Janus kinase (JAK) inhibitors and provide the supporting experimental data and protocols for

researchers, scientists, and drug development professionals.

The Rationale for Selective TYK2 Inhibition
Tyrosine Kinase 2 (TYK2) is a member of the Janus kinase (JAK) family, which also includes

JAK1, JAK2, and JAK3. These intracellular kinases are critical for signaling downstream of

cytokine receptors involved in immune responses. Specifically, TYK2 is essential for the

signaling of key cytokines such as IL-12, IL-23, and Type I interferons, which are implicated in

the pathogenesis of numerous autoimmune and inflammatory diseases.[1][2]

While broader inhibition of the JAK family has proven therapeutically effective, it is also

associated with a range of side effects due to the diverse biological roles of each JAK member.

For instance, inhibition of JAK1 and JAK3 can lead to immunosuppression, while JAK2
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inhibition is linked to hematological effects.[3] Therefore, the development of highly selective

TYK2 inhibitors aims to precisely target the pathogenic pathways while minimizing off-target

effects, thereby offering an improved benefit-risk profile.[4]

BMS-986165 (Deucravacitinib) represents a novel approach to achieving this selectivity. Unlike

traditional ATP-competitive kinase inhibitors that target the highly conserved active site,

Deucravacitinib binds to the regulatory pseudokinase (JH2) domain of TYK2.[2][5][6] This

allosteric mechanism of action stabilizes an inhibitory interaction between the regulatory and

catalytic domains, effectively locking the kinase in an inactive state.[2][7] The lower

conservation of the JH2 domain across the JAK family provides a structural basis for the

remarkable selectivity of Deucravacitinib.[3]

Comparative Selectivity Profile of BMS-986165
The selectivity of BMS-986165 has been extensively evaluated and compared to other

approved JAK inhibitors. The following table summarizes the half-maximal inhibitory

concentrations (IC50) from in vitro whole blood assays, which measure the functional

consequences of kinase inhibition in a physiologically relevant context.[8]
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Compound Signaling Pathway Target Kinase(s)
Whole Blood IC50
(nM)

Deucravacitinib (BMS-

986165)
IL-12/IFN-γ TYK2/JAK2 ~14

IL-2/STAT5 JAK1/JAK3 >9000

TPO/STAT3 JAK2/JAK2 >18000

Tofacitinib IL-12/IFN-γ TYK2/JAK2 148

IL-2/STAT5 JAK1/JAK3 21

TPO/STAT3 JAK2/JAK2 413

Upadacitinib IL-12/IFN-γ TYK2/JAK2 345

IL-2/STAT5 JAK1/JAK3 43

TPO/STAT3 JAK2/JAK2 260

Baricitinib IL-12/IFN-γ TYK2/JAK2 126

IL-2/STAT5 JAK1/JAK3 41

TPO/STAT3 JAK2/JAK2 46

Data synthesized from publicly available information.[8][9]

As the data illustrates, Deucravacitinib demonstrates potent inhibition of the TYK2-mediated

pathway with minimal activity against JAK1, JAK2, and JAK3 signaling at clinically relevant

concentrations.[9] This high degree of selectivity is a key differentiator from other JAK

inhibitors, which exhibit broader activity across the JAK family.

Visualizing the TYK2 Signaling Pathway and
Inhibition
To better understand the mechanism of action, the following diagram illustrates the TYK2

signaling pathway and the point of intervention for Deucravacitinib.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 13 Tech Support

https://skin.dermsquared.com/skin/article/download/1081/pdf/5414
https://www.researchgate.net/publication/347014690_Selective_Inhibition_of_Tyrosine_Kinase_2_With_Deucravacitinib_BMS-986165_Compared_With_Janus_Kinase_1-3_Inhibitors
https://www.researchgate.net/publication/347014690_Selective_Inhibition_of_Tyrosine_Kinase_2_With_Deucravacitinib_BMS-986165_Compared_With_Janus_Kinase_1-3_Inhibitors
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1143288?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Extracellular Space

Cell Membrane
Intracellular Space

Nucleus

IL-12 / IL-23 / Type I IFN

Cytokine Receptor

TYK2

Recruitment & Activation

JAK1 or JAK2

Recruitment & Activation

STAT

Phosphorylation

pSTAT

Gene Transcription

Dimerization & Nuclear Translocation

Deucravacitinib
(BMS-986165)

Allosteric Inhibition

Click to download full resolution via product page

Caption: TYK2 signaling cascade and allosteric inhibition by Deucravacitinib.
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To ensure the trustworthiness and reproducibility of selectivity data, robust and well-validated

experimental protocols are essential. Below are detailed, step-by-step methodologies for key

assays used to determine kinase selectivity.

In Vitro Whole Blood Assay for Functional Kinase
Selectivity
This assay format is critical as it assesses inhibitor activity in the presence of plasma proteins

and cellular components, providing a more physiologically relevant measure of potency.

Principle: Whole blood is stimulated with a specific cytokine to activate a particular JAK-STAT

signaling pathway. The inhibitory effect of a compound is measured by quantifying the

phosphorylation of a downstream STAT protein using flow cytometry.

Step-by-Step Methodology:

Blood Collection: Draw fresh human whole blood into sodium heparin-containing tubes.

Compound Preparation: Prepare a serial dilution of the test compounds (e.g.,

Deucravacitinib, Tofacitinib) in a suitable solvent like DMSO. The final DMSO concentration

in the assay should be kept below 0.5%.

Compound Incubation: Aliquot whole blood into 96-well plates. Add the diluted test

compounds to the blood and incubate for a specified period (e.g., 1 hour) at 37°C to allow for

cell penetration and target engagement.

Cytokine Stimulation:

For TYK2/JAK2 activity (IL-12 pathway): Stimulate the blood with recombinant human IL-

12.

For JAK1/JAK3 activity (IL-2 pathway): Stimulate with recombinant human IL-2.

For JAK2/JAK2 activity (TPO pathway): Stimulate with recombinant human

Thrombopoietin (TPO).

Incubate for a short period (e.g., 15-30 minutes) at 37°C.
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Cell Lysis and Fixation: Lyse the red blood cells using a lysis buffer and simultaneously fix

the leukocytes with a fixative agent (e.g., paraformaldehyde).

Permeabilization: Permeabilize the fixed cells with a permeabilization buffer (e.g., methanol-

based) to allow intracellular antibody staining.

Antibody Staining: Stain the cells with fluorescently labeled antibodies specific for the

phosphorylated form of the relevant STAT protein (e.g., anti-pSTAT4 for the IL-12 pathway,

anti-pSTAT5 for the IL-2 pathway, anti-pSTAT3 for the TPO pathway).

Flow Cytometry Analysis: Acquire the stained samples on a flow cytometer. Gate on the

specific leukocyte population of interest (e.g., T cells, platelets).

Data Analysis: Quantify the median fluorescence intensity (MFI) of the pSTAT signal in the

stimulated, compound-treated samples relative to the stimulated, vehicle-treated control. Plot

the percentage of inhibition against the compound concentration and fit the data to a four-

parameter logistic equation to determine the IC50 value.
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Caption: Workflow for the in vitro whole blood assay.

Kinome-Wide Selectivity Profiling (Kinome Scan)
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This high-throughput screening method provides a broad overview of a compound's interaction

with a large panel of kinases, offering a comprehensive assessment of its off-target profile.

Principle: The assay measures the ability of a test compound to compete with an immobilized,

active-site directed ligand for binding to a panel of DNA-tagged kinases. The amount of kinase

bound to the solid support is quantified using quantitative PCR (qPCR) of the DNA tag.

Step-by-Step Methodology:

Compound Preparation: Solubilize the test compound (e.g., Deucravacitinib) at a high

concentration (e.g., 1 µM) in the appropriate assay buffer.

Kinase Panel Preparation: Prepare a panel of human kinases, each tagged with a unique

DNA identifier.

Binding Reaction: In a multi-well plate, combine the test compound, the DNA-tagged

kinases, and an immobilized, broad-spectrum kinase inhibitor (the active-site directed

ligand).

Incubation and Washing: Allow the binding reaction to reach equilibrium. Wash the plate to

remove unbound kinases.

Elution: Elute the bound kinases from the solid support.

Quantification by qPCR: Quantify the amount of each eluted kinase by performing qPCR

using primers specific for each unique DNA tag.

Data Analysis: Calculate the percentage of kinase bound in the presence of the test

compound relative to a vehicle control. A lower percentage of binding indicates that the test

compound is competing with the immobilized ligand and therefore interacting with that

kinase. The results are often visualized as a "tree spot" diagram, mapping the interactions

across the human kinome.

Comparison with Other TYK2 Inhibitors
Beyond the established JAK inhibitors, a new generation of TYK2-selective inhibitors is

emerging. These can be broadly categorized into allosteric and orthosteric (ATP-competitive)
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inhibitors.

Compound
Mechanism of
Action

Development
Status (Psoriasis)

Notes

Deucravacitinib (BMS-

986165)

Allosteric (JH2

domain)
Approved

First-in-class, high

selectivity for TYK2.[4]

[10]

Brepocitinib (PF-

06700841)

Orthosteric (ATP-

competitive)
Phase III

Dual TYK2/JAK1

inhibitor.[4]

Ropsacitinib (PF-

06826647)

Orthosteric (ATP-

competitive)
Phase II TYK2 inhibitor.[4][6]

Zasocitinib Allosteric Phase III

In head-to-head trials

against

Deucravacitinib.[11]

The distinction in the mechanism of action is crucial. While orthosteric inhibitors can achieve a

degree of selectivity, the high conservation of the ATP-binding pocket across the kinome

presents a persistent challenge for avoiding off-target effects. The allosteric approach

employed by Deucravacitinib and Zasocitinib, by targeting the less conserved pseudokinase

domain, offers a more robust strategy for achieving high selectivity.[3][6][12]

Conclusion
The independent verification of BMS-986165's (Deucravacitinib's) selectivity profile confirms its

status as a highly selective, allosteric inhibitor of TYK2. The experimental data from

physiologically relevant whole blood assays demonstrates a clear differentiation from broader

JAK inhibitors. The unique mechanism of targeting the pseudokinase domain provides a strong

molecular basis for this selectivity, which in turn is associated with a favorable safety profile

observed in clinical trials.[13][14][15][16] As the field of kinase inhibitors continues to evolve,

the focus on selectivity, as exemplified by Deucravacitinib, will be a critical driver in the

development of safer and more effective therapies for immune-mediated diseases.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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